2-(pyridin-3-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide

• IUPAC Name: 2-pyridin-3-yl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]acetamide
• InChI: InChI=1S/C17H15N3OS/c21-17(10-13-3-1-6-18-11-13)20-12-14-5-7-19-15(9-14)16-4-2-8-22-16/h1-9,11H,10,12H2,(H,20,21)
• InChI Key: KHTMVXGUPCALMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

2-(pyridin-3-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is a derivative of acetamide and is commonly referred to as PTMA.

Scientific Research Applications

1. Synthesis and Structure-Activity Studies

• Studies such as those by Barlow et al. (1991) focus on the synthesis of N-[2-(1-pyrrolidinyl)ethyl]acetamides, exploring the impact of various substitutions on their biological activity as opioid kappa agonists. This includes a focus on the synthesis and evaluation of the compounds' analgesic effects in mouse models (Barlow et al., 1991).

2. Pharmacological Characterization

• Research by Grimwood et al. (2011) on similar compounds demonstrates their high affinity for κ-opioid receptors, showing potential in treating depression and addiction disorders. This work highlights the specificity and selectivity of these compounds in binding to opioid receptors (Grimwood et al., 2011).

3. Ligand Properties for Metal Complexes

• Ouizem et al. (2014) explore the use of compounds like 2-(pyridin-3-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide as ligands in metal complexes, particularly for lanthanide cations. This study emphasizes their binding properties and potential applications in coordination chemistry (Ouizem et al., 2014).

4. Insecticidal Applications

• A study by Fadda et al. (2017) explores the use of derivatives of similar compounds in the synthesis of heterocycles, which are tested as insecticidal agents against specific pests. This research highlights their potential utility in agricultural applications (Fadda et al., 2017).

5. Corrosion Inhibition

• Yıldırım and Cetin (2008) investigate derivatives of the compound for their efficiency as corrosion inhibitors, particularly in acidic and oil mediums. The study provides insights into their potential industrial applications (Yıldırım & Cetin, 2008).

6. Antioxidant Activity

• Chkirate et al. (2019) examine coordination complexes constructed from pyrazole-acetamide derivatives, including studies on their antioxidant activities. This sheds light on the potential health-related applications of such compounds (Chkirate et al., 2019).